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Compound of Interest

Compound Name: Lithium trimethylsilanolate

Cat. No.: B1581542 Get Quote

Lithium Trimethylsilanolate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

Lithium trimethylsilanolate (LiTMSO), a versatile organosilicon compound. This document is

intended to be a valuable resource for researchers, scientists, and professionals in drug

development and materials science, offering detailed information on its characteristics,

synthesis, and handling.

Core Physical and Chemical Properties
Lithium trimethylsilanolate, with the chemical formula (CH₃)₃SiOLi, is a lithium salt of

trimethylsilanol. It is a white to off-white or pale yellow to light orange solid that is highly valued

in organic synthesis and polymer chemistry for its roles as a strong base and a nucleophile.[1]

[2][3]

Physical Properties
The physical characteristics of Lithium trimethylsilanolate are summarized in the table below.

It is important to note that as an air- and moisture-sensitive compound, the determination of

these properties requires specialized techniques.
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Property Value Source(s)

Molecular Formula C₃H₉LiOSi [3][4]

Molecular Weight 96.13 g/mol [3][4]

Appearance
White to off-white solid; Pale

yellow to light orange powder
[1][2][3]

Melting Point

Softens above 140 °C; does

not exhibit a sharp melting

point

[1]

Boiling Point 40 °C [5]

Sublimation 180 °C at 1 mmHg [1]

Density Not available

Solubility

Soluble in inert organic

solvents such as hexane and

ether.

[5]

Chemical Properties
Lithium trimethylsilanolate's utility stems from its distinct chemical reactivity. It is a

moderately strong base and a potent nucleophile.
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Property Description Source(s)

Stability

Stable under an inert

atmosphere (e.g., nitrogen or

argon) in sealed containers.

Decomposes slowly in moist

air and rapidly in contact with

water.

[5]

Reactivity

Reacts violently with water and

moisture. Incompatible with

acids, alcohols, carbon

dioxide, esters, halogens, and

ketones.

[1]

Basicity

Acts as a strong base, capable

of deprotonating alcohols and

other acidic compounds.

[1]

Nucleophilicity

The trimethylsilanolate anion is

a strong nucleophile,

participating in substitution

reactions to introduce

trimethylsilyl groups.

[1]

Experimental Protocols
Due to the air- and moisture-sensitive nature of Lithium trimethylsilanolate, all manipulations

and property determinations must be carried out under an inert atmosphere using appropriate

techniques, such as a glovebox or Schlenk line.

Synthesis of Lithium Trimethylsilanolate
A common and scalable method for the synthesis of Lithium trimethylsilanolate involves the

reaction of hexamethyldisiloxane with lithium hydroxide monohydrate.

Materials:

Hexamethyldisiloxane ((CH₃)₃SiOSi(CH₃)₃)
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Lithium hydroxide monohydrate (LiOH·H₂O)

Anhydrous ethanol

Cyclohexane

Nitrogen gas (high purity)

Equipment:

Three-necked round-bottom flask

Reflux condenser

Mechanical stirrer

Heating mantle

Schlenk line or glovebox for inert atmosphere operations

Filtration apparatus (e.g., Schlenk filter)

Procedure:

Assemble the reaction apparatus (three-necked flask, reflux condenser, and mechanical

stirrer) and dry it thoroughly in an oven.

Cool the apparatus under a stream of dry nitrogen.

In the flask, combine lithium hydroxide monohydrate, hexamethyldisiloxane, anhydrous

ethanol, and cyclohexane. A typical molar ratio is 1:1 for LiOH·H₂O to (CH₃)₃SiOSi(CH₃)₃.

With vigorous stirring, heat the reaction mixture to reflux under a positive pressure of

nitrogen.

Maintain the reflux for 24 to 48 hours.

After the reaction is complete, cool the mixture to room temperature.
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Filter the solid product under an inert atmosphere.

Wash the collected solid with a dry, non-reactive solvent like hexane to remove any

unreacted starting materials.

Dry the product under vacuum to obtain pure Lithium trimethylsilanolate.

Determination of Melting Point (General Procedure for
Air-Sensitive Solids)
Equipment:

Melting point apparatus

Capillary tubes

Glovebox or Schlenk line

Procedure:

Inside a glovebox, finely grind a small amount of the Lithium trimethylsilanolate sample.

Pack the dry powder into a capillary tube to a height of 2-3 mm.

Seal the open end of the capillary tube using a flame (this should be done carefully outside

the glovebox if the sample is sufficiently sealed).

Place the sealed capillary tube into the heating block of the melting point apparatus.

Heat the block rapidly to about 20 °C below the expected softening point.

Then, decrease the heating rate to 1-2 °C per minute.

Observe the sample carefully. Record the temperature at which the solid begins to soften

and the temperature at which it becomes a liquid. For Lithium trimethylsilanolate, a distinct

melting point may not be observed, but rather a temperature range over which it softens and

melts.[1]
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Anionic Polymerization of Methyl Methacrylate (MMA)
using Lithium Trimethylsilanolate
Lithium trimethylsilanolate can be used as an initiator for the anionic polymerization of

monomers like methyl methacrylate (MMA), allowing for control over the polymer's tacticity.[1]

[6]

Materials:

Lithium trimethylsilanolate (initiator)

Methyl methacrylate (MMA, freshly distilled and purified)

Anhydrous tetrahydrofuran (THF, as solvent)

Methanol (for termination)

Equipment:

Schlenk flask

Syringes and needles (oven-dried)

Low-temperature bath (e.g., dry ice/acetone)

Magnetic stirrer

Procedure:

Set up a Schlenk flask equipped with a magnetic stir bar under a nitrogen atmosphere.

Cool the flask to the desired reaction temperature (e.g., -78 °C) using a low-temperature

bath.

Inject the anhydrous THF into the flask via a syringe.

Add the desired amount of Lithium trimethylsilanolate solution in THF to the flask.
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Slowly add the purified MMA monomer to the stirred initiator solution.

Allow the polymerization to proceed for the desired time.

Terminate the polymerization by adding a quenching agent, such as methanol.

Precipitate the polymer by pouring the reaction mixture into a large volume of a non-solvent

(e.g., methanol or hexane).

Collect the polymer by filtration and dry it under vacuum.

Visualizations
The following diagrams illustrate key processes related to Lithium trimethylsilanolate.

Synthesis of Lithium Trimethylsilanolate

Hexamethyldisiloxane
((CH₃)₃SiOSi(CH₃)₃)

Reflux (24-48h)
Under Nitrogen

Lithium Hydroxide Monohydrate
(LiOH·H₂O)

Mixed Solvent
(Ethanol/Cyclohexane)

Lithium Trimethylsilanolate
((CH₃)₃SiOLi)

Reaction

Trimethylsilanol & Water
((CH₃)₃SiOH + H₂O)

Click to download full resolution via product page

Caption: Synthesis of Lithium Trimethylsilanolate from Hexamethyldisiloxane and Lithium

Hydroxide.
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General Workflow for Handling Air-Sensitive Compounds
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Caption: General workflow for handling air-sensitive compounds like Lithium
Trimethylsilanolate.

Reactivity of Lithium Trimethylsilanolate
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Caption: Key reactivity pathways of Lithium Trimethylsilanolate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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